Cas no 2097908-78-4 (2-(benzyloxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide)

• Product Name: 2-(benzyloxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide
• CAS No: 2097908-78-4
• MF: C₁₇H₂₁NO₃S
• MW: 319.418543577194
• CID: 5469068
• Update Time: 2025-10-21

2-(benzyloxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide
• N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-2-phenylmethoxyacetamide

• Inchi： 1S/C17H21NO3S/c1-17(20,9-15-7-8-22-12-15)13-18-16(19)11-21-10-14-5-3-2-4-6-14/h2-8,12,20H,9-11,13H2,1H3,(H,18,19)
• InChI Key： GYUABTRXRRIVRE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(C)(CNC(COCC1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 319.12421471 g/mol
• Monoisotopic Mass: 319.12421471 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 319.4
• XLogP3: 2.1
• Topological Polar Surface Area: 86.8

Additional information on 2-(benzyloxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide

Research Briefing on 2-(benzyloxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide (CAS: 2097908-78-4)

In recent years, the compound 2-(benzyloxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide (CAS: 2097908-78-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a benzyloxy group and a thiophene moiety, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(benzyloxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to achieve efficient production. The compound's structural complexity necessitates precise control over reaction conditions, and recent advancements have addressed these challenges, enabling scalable synthesis for further preclinical and clinical studies.

Pharmacological evaluations of 2-(benzyloxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide have revealed its potential as a modulator of key biological pathways. In vitro studies demonstrate its affinity for specific protein targets, including enzymes involved in inflammatory and neurodegenerative processes. Notably, the compound has shown inhibitory effects on pro-inflammatory cytokines, suggesting its utility in treating conditions such as rheumatoid arthritis and multiple sclerosis. Additionally, its neuroprotective properties are being explored in the context of Alzheimer's and Parkinson's diseases.

Recent in vivo studies have further validated the therapeutic potential of this compound. Animal models of chronic inflammation and neurodegeneration have shown significant improvement upon administration of 2-(benzyloxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide. These findings are supported by pharmacokinetic data indicating good bioavailability and a favorable safety profile. However, further toxicological studies are required to ensure its suitability for human trials.

The mechanistic insights into the compound's activity highlight its interaction with specific receptors and signaling pathways. Molecular docking studies suggest that the thiophene moiety plays a critical role in binding to target proteins, while the benzyloxy group enhances solubility and membrane permeability. These findings are instrumental in guiding the design of derivatives with improved efficacy and reduced side effects.

In conclusion, 2-(benzyloxy)-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted biological activity, combined with advancements in synthesis and formulation, positions it as a potential lead compound for treating inflammatory and neurodegenerative disorders. Future research should focus on optimizing its pharmacokinetic properties and conducting rigorous clinical trials to translate these findings into therapeutic applications.